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Compound of Interest

Compound Name: NPD-1335

Cat. No.: B10854460

Application Notes and Protocols for NPD-1335

For Research Use Only. Not for use in diagnostic procedures.

Introduction

NPD-1335 is a novel, potent, and selective small molecule inhibitor of Tyrosine Kinase X (TKX),
a key enzyme in the Pathogenic Signaling Cascade (PSC) pathway. Dysregulation of the PSC
pathway is implicated in the progression of various solid tumors. These application notes
provide detailed protocols for in vitro and in vivo studies of NPD-1335, along with
representative data to guide researchers in their experimental design.

Mechanism of Action

NPD-1335 selectively binds to the ATP-binding pocket of TKX, preventing its phosphorylation
and subsequent activation of downstream signaling molecules. This inhibition leads to cell
cycle arrest and apoptosis in tumor cells with an overactive PSC pathway.
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Cell Viability Assay Workflow
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In Vivo Xenograft Study Workflow

Allow tumors to reach Randomize mice into Administer NPD-1335 or vehicle Monitor tumor volume ice at Analyze tumor growth
~100-150 mm® treatment groups daily via oral gavage and body weight inhibition

Implant tumor cells
subcutaneously in mice
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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